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Get Quote

Since direct information is unavailable, here are targeted strategies to find the required data:

Search Regulatory Archives: Taranabant (MK-0364) was developed by Merck & Co. and

underwent clinical trials before its development was discontinued. Detailed DDI studies, if conducted,
would be in clinical trial registries (ClinicalTrials.gov) and documents from the U.S. FDA or

European EMA. Search for the compound's generic name or research code.
Access Scientific Publications: Search academic databases like PubMed, Google Scholar, and

Web of Science using specific queries such as "taranabant pharmacokinetics", "MK-0364
drug interactions", or "taranabant CYP450". The focus should be on phase I clinical trials
and dedicated DDI studies.
Consult General DDI Frameworks: While not specific to taranabant, the available search results

provide a robust modern framework for designing DDI studies [1] [2]. Key considerations include:
A systematic review highlights the importance of DDI studies in complex scenarios, such as

between hormone therapy and antiretroviral drugs [1].
Regulatory guidance from the FDA and EMA recommends comprehensive assessment of

metabolic enzymes (CYPs) and drug transporters [2].

General DDI Study Protocol and Workflow

Based on current regulatory science, here is a generalized protocol for a clinical DDI study, which can be a

template once taranabant-specific data is found. The table outlines key elements of a standard study design.

Table: Key Elements of a Clinical Drug-Drug Interaction Study Protocol
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Protocol Section Key Considerations and Descriptions

Objective To assess the impact of a perpetrator drug (e.g., a strong CYP3A4 inhibitor)
on the pharmacokinetics of taranabant (victim drug).

Trial Design Fixed-sequence, two-period, single-center study.

Participants Healthy adults (e.g., n=16-24); confirmed via screening.

Interventions Period 1: Single dose of taranabant. Period 2: Pre-treatment with perpetrator
drug, then co-administration of both.

Pharmacokinetic
Samples

Serial blood sampling over multiple days post-dose to measure AUC, Cmax,

t1/2.

Safety Assessment Monitoring of adverse events, clinical labs, ECGs throughout the study.

Statistical Analysis Geometric mean ratios (GMR) and 90% confidence intervals for AUC and
Cmax.

The following diagram visualizes the experimental workflow described in the protocol.
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Study Start

Participant Screening &
Informed Consent

Period 1: Single Dose
of Taranabant

PK Blood Sampling
(Pre-dose & Serial)

Washout Period

e.g., 5-7 half-lives

Safety Monitoring
(AEs Labs ECGs)

Period 2: Pre-treatment with
Perpetrator Drug

Co-administration of
Taranabant & Perpetrator

PK Blood Sampling
(Pre-dose & Serial)

PK & Statistical
Analysis
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(AEs, Labs, ECGs)Analysis

Study End & Report
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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